molecular formula C10H12BrNO B13041119 5-Bromo-7-methylchroman-4-amine

5-Bromo-7-methylchroman-4-amine

Cat. No.: B13041119
M. Wt: 242.11 g/mol
InChI Key: OGSQZJZARIKSIM-UHFFFAOYSA-N
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Description

5-Bromo-7-methylchroman-4-amine is a brominated chroman derivative featuring a benzopyran (chroman) core substituted with a bromine atom at position 5, a methyl group at position 7, and an amine group at position 2. Chroman derivatives are of significant interest in medicinal chemistry due to their structural resemblance to bioactive natural products and pharmaceuticals.

Properties

Molecular Formula

C10H12BrNO

Molecular Weight

242.11 g/mol

IUPAC Name

5-bromo-7-methyl-3,4-dihydro-2H-chromen-4-amine

InChI

InChI=1S/C10H12BrNO/c1-6-4-7(11)10-8(12)2-3-13-9(10)5-6/h4-5,8H,2-3,12H2,1H3

InChI Key

OGSQZJZARIKSIM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(CCO2)N)C(=C1)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-7-methylchroman-4-amine typically involves the following steps:

    Bromination: The starting material, 7-methylchroman-4-one, is brominated at the 5-position using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like chloroform or acetic acid.

    Reduction: The brominated intermediate is then reduced to 5-bromo-7-methylchroman-4-ol using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Amination: Finally, the hydroxyl group at the 4-position is converted to an amine group through a reaction with ammonia or an amine source under suitable conditions, such as heating with ammonium chloride (NH4Cl) and a catalyst.

Industrial Production Methods

Industrial production of 5-Bromo-7-methylchroman-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles, such as the use of environmentally friendly solvents and catalysts, may be employed to minimize the environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-7-methylchroman-4-amine can undergo various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro derivatives.

    Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of 7-methylchroman-4-amine.

    Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl, thiol, or amino groups, to form different derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2), potassium permanganate (KMnO4), and nitric acid (HNO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

    Substitution: Nucleophiles like sodium hydroxide (NaOH), thiourea, or amines can be used under basic or neutral conditions.

Major Products Formed

    Oxidation: Nitroso or nitro derivatives.

    Reduction: 7-Methylchroman-4-amine.

    Substitution: Various substituted chroman derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromo-7-methylchroman-4-amine has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

    Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

    Medicine: Investigated for its potential therapeutic effects, including its role as a lead compound in drug discovery and development.

    Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-7-methylchroman-4-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Positional Isomers: Bromine and Methyl Substitution Patterns

The position of substituents on the chroman ring significantly impacts physicochemical and biological properties. Key comparisons include:

Compound Bromine Position Methyl Position Molecular Formula Key Features
5-Bromo-7-methylchroman-4-amine 5 7 C₁₀H₁₂BrNO Bromine at electron-rich position; potential for regioselective reactions .
6-Bromo-7-methylchroman-4-amine 6 7 C₁₀H₁₂BrNO Bromine adjacent to methyl group; increased steric hindrance .
7-Bromo-5-methylchroman-4-amine 7 5 C₁₀H₁₂BrNO Altered electronic effects due to bromine proximity to the amine group .

Key Observations :

  • Reactivity : Bromine at position 5 (as in the target compound) may enhance electrophilic aromatic substitution compared to position 6, where steric effects from the methyl group could hinder reactivity .
  • Lipophilicity : Methyl groups at position 7 generally increase logP values, favoring membrane permeability in drug design contexts .

Heterocyclic Analogs with Amine and Halogen Substituents

Compounds with similar functional groups but distinct core structures exhibit divergent properties:

Compound Core Structure Molecular Formula Purity Key Differences
4-Bromo-7-chloroisoquinolin-1-amine Isoquinoline C₉H₆BrClN₂ 95% Rigid aromatic system; dual halogenation enhances polarity .
5-Bromo-1H-indazol-4-amine Indazole C₇H₆BrN₃ 97% Nitrogen-rich core; potential for hydrogen bonding .

Key Observations :

  • Bioactivity: Isoquinoline derivatives (e.g., 4-Bromo-7-chloroisoquinolin-1-amine) often exhibit antimicrobial or anticancer activity, whereas indazole analogs (e.g., 5-Bromo-1H-indazol-4-amine) are explored as kinase inhibitors .

Methoxy-Substituted Chroman Derivatives

Methoxy groups are common substituents in chroman-based pharmaceuticals (e.g., anticoagulants or antioxidants):

Compound Substituents Molecular Formula Applications
7-Methoxy-4-methylcoumarin Methoxy (7), Methyl (4) C₁₁H₁₀O₃ Fluorescent probes, anticoagulants .
7-Methoxy-4-Isochromanone Methoxy (7), Ketone (4) C₁₀H₁₀O₃ Intermediate in alkaloid synthesis .

Key Observations :

  • Electronic Effects: Methoxy groups act as electron donors, contrasting with bromine’s electron-withdrawing nature.
  • Amine vs. Ketone : The amine group in 5-Bromo-7-methylchroman-4-amine enables protonation at physiological pH, enhancing solubility compared to ketone-containing analogs .

Recommendations :

  • Conduct crystallographic studies (e.g., using SHELX software ) to resolve its 3D structure.
  • Evaluate cross-coupling reactivity with palladium catalysts, leveraging bromine’s versatility.
  • Screen for biological activity against targets known to interact with chroman derivatives (e.g., serotonin receptors).

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